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Compound of Interest

Compound Name: 3-Ethoxyaniline

Cat. No.: B147397

Technical Guide: 3-Ethoxyaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-Ethoxyaniline, a significant chemical intermediate in various research and
development applications.

Core Properties of 3-Ethoxyaniline

3-Ethoxyaniline, also known as m-phenetidine, is an aromatic amine characterized by an
ethoxy group at the third position of the aniline ring.[1] Its chemical structure and properties
make it a valuable building block in the synthesis of more complex molecules. The compound
is a dark red liquid under standard conditions.

Physicochemical Data

The quantitative properties of 3-Ethoxyaniline are summarized in the table below for easy
reference and comparison.
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Property Value Source
Molecular Formula CsH11NO [1112]
Linear Formula C2Hs0CesHaNH-2 [3114]
Molecular Weight 137.18 g/mol [31[4]
Density 1.032 g/mL at 25 °C [31[5]
Boiling Point 248 °C [2][3][5]
Melting Point 204 °C [2][5]
Flash Point >110 °C (>230 °F) [5][6]

Refractive Index

1.566 (at 20 °C)

[21(31[4]

Water Solubility

0.1-0.5g/100 mL at 20 °C

[6]

CAS Number

621-33-0

[3]

Structural and Identification Data

The logical relationship between the primary identifiers of 3-Ethoxyaniline and its fundamental

chemical and physical properties is illustrated in the diagram below. This visualization clarifies

how the compound's identity is linked to its empirical formula and key measurable

characteristics.
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Identifiers
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Molecular Weight Density Boiling Point
137.18 g/mol 1.032 g/mL 248 °C

Click to download full resolution via product page

Caption: Logical relationships of 3-Ethoxyaniline.

Experimental Protocols and Applications

While a specific, detailed synthesis protocol for 3-Ethoxyaniline from basic precursors is not
readily available in the searched literature, its application as a starting reagent is documented.
For instance, 3-Ethoxyaniline has been utilized as a foundational molecule in the synthesis of
1,2,3,4-tetrahydroacridinylhydrazides.[3]

Analytical Methodologies

The characterization and analysis of 3-Ethoxyaniline and its isomers are crucial for quality
control and research purposes. Although a method for 3-ethoxyaniline was not explicitly
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detailed, a high-performance liquid chromatography (HPLC) method for its isomer, 4-
ethoxyaniline, has been described. This method provides a framework that could be adapted
for 3-ethoxyaniline.

Example HPLC Protocol for 4-Ethoxyaniline:

e Column: Primesep 100, 4.6x150 mm, 100A.

e Mobile Phase: A mixture of Acetonitrile (MeCN) at 40% and a buffer of Sulfuric acid (H2SOa4)
at 0.2%.

e Flow Rate: 1.0 ml/min.

e Detection: UV at 200 nm.[2]

This mixed-mode chromatography approach is effective for retaining and analyzing aromatic
amines like the ethoxyaniline isomers.[2]

Furthermore, various spectroscopic data for 3-Ethoxyaniline are available, which are essential
for its identification and structural elucidation. This includes *H NMR, 3C NMR, IR, and Mass
Spectrometry data.[1] These analytical techniques form the basis for confirming the identity and
purity of the compound in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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